Cas no 157362-04-4 (methyl 2-(prop-2-en-1-yl)aminopyridine-3-carboxylate)

• Product name: methyl 2-(prop-2-en-1-yl)aminopyridine-3-carboxylate
• CAS No: 157362-04-4
• MF: C₁₀H₁₂N₂O₂
• MW: 192.21448
• CID: 107750
• PubChem ID: 19791950

methyl 2-(prop-2-en-1-yl)aminopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 2-(2-propen-1-ylamino)-, methyl ester
• 3-Pyridinecarboxylicacid,2-(2-propenylamino)-,methylester(9CI)
• methyl 2-allyl-4,6-dihydroxy-3-methylbenzoate
• methyl 2-allylaminopyridine-3-carboxylate
• AKOS009142599
• methyl 2-[(prop-2-en-1-yl)amino]pyridine-3-carboxylate
• methyl 2-(prop-2-enylamino)pyridine-3-carboxylate
• CS-0222488
• Z274924108
• 157362-04-4
• methyl 2-(allylamino)nicotinate
• SCHEMBL9591599
• GHNRHBZUGAHBQK-UHFFFAOYSA-N
• methyl2-(allylamino)nicotinate
• EN300-111322
• methyl 2-(prop-2-en-1-yl)aminopyridine-3-carboxylate

• Inchi： InChI=1S/C10H12N2O2/c1-3-6-11-9-8(10(13)14-2)5-4-7-12-9/h3-5,7H,1,6H2,2H3,(H,11,12)
• InChI Key： GHNRHBZUGAHBQK-UHFFFAOYSA-N
• SMILES： C=CCNC1N=CC=CC=1C(OC)=O

Computed Properties

• Exact Mass: 192.09000
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22000
• LogP: 1.53910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids

Additional information on methyl 2-(prop-2-en-1-yl)aminopyridine-3-carboxylate

Introduction to Methyl 2-(prop-2-en-1-yl)aminopyridine-3-carboxylate (CAS No. 157362-04-4)

Methyl 2-(prop-2-en-1-yl)aminopyridine-3-carboxylate, a compound with the chemical identifier CAS No. 157362-04-4, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and pharmacological properties. The structural motif of this molecule, featuring a pyridine ring substituted with an amine group and a carboxylate ester, makes it a versatile scaffold for further chemical modifications and functionalization.

The synthesis of Methyl 2-(prop-2-en-1-yl)aminopyridine-3-carboxylate involves a series of well-established organic reactions, including condensation, cyclization, and esterification processes. The presence of the propenyl group in the molecule enhances its reactivity, allowing for further derivatization into more complex structures. This flexibility has made it a valuable intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in pyridine-based compounds due to their potential applications in drug discovery. The amine functionality in Methyl 2-(prop-2-en-1-yl)aminopyridine-3-carboxylate provides a site for hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. This property has been exploited in the design of molecules with enhanced binding affinity and selectivity.

One of the most notable applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting specific kinases, researchers have been able to develop drugs that modulate these pathways effectively. Methyl 2-(prop-2-en-1-yl)aminopyridine-3-carboxylate has been used as a building block in the synthesis of kinase inhibitors due to its ability to form stable complexes with these enzymes.

Recent studies have also highlighted the potential of this compound in the treatment of neurological disorders. The pyridine ring is known to interact with various neurotransmitter receptors, making it an attractive scaffold for developing drugs that can modulate neuronal activity. Researchers have been exploring derivatives of Methyl 2-(prop-2-en-1-yl)aminopyridine-3-carboxylate to identify new compounds with improved pharmacological profiles.

The carboxylate ester group in Methyl 2-(prop-2-en-1-yl)aminopyridine-3-carboxylate provides another avenue for chemical modification. Ester groups are commonly used in drug design due to their ability to enhance solubility and bioavailability. By varying the length and nature of the ester moiety, researchers can fine-tune the properties of the final drug candidate.

In conclusion, Methyl 2-(prop-2-en-1-yl)aminopyridine-3-carboxylate is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.